Cas no 143541-57-5 (2-Cycloheptyl-2-oxoacetic acid)

2-Cycloheptyl-2-oxoacetic acid structure

143541-57-5 structure

Product Name:2-Cycloheptyl-2-oxoacetic acid

CAS No:143541-57-5

MF:C₉H₁₄O₃

MW:170.205663204193

CID:2105244

PubChem ID:56980016

Update Time:2023-08-03

2-Cycloheptyl-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

- 2-cycloheptyl-2-oxoacetic acid
- 2-Cycloheptyl-2-oxoacetic acid
- Inchi： 1S/C9H14O3/c10-8(9(11)12)7-5-3-1-2-4-6-7/h7H,1-6H2,(H,11,12)
- InChI Key： BGTKXJPHQQLRFY-UHFFFAOYSA-N
- SMILES： O=C(C(=O)O)C1CCCCCC1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 178
Topological Polar Surface Area: 54.4

2-Cycloheptyl-2-oxoacetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1866122-0.05g	2-cycloheptyl-2-oxoacetic acid	143541-57-5		0.05g	$827.0	2023-09-18
Enamine	EN300-1866122-0.1g	2-cycloheptyl-2-oxoacetic acid	143541-57-5		0.1g	$867.0	2023-09-18
Enamine	EN300-1866122-0.25g	2-cycloheptyl-2-oxoacetic acid	143541-57-5		0.25g	$906.0	2023-09-18
Enamine	EN300-1866122-0.5g	2-cycloheptyl-2-oxoacetic acid	143541-57-5		0.5g	$946.0	2023-09-18
Enamine	EN300-1866122-1.0g	2-cycloheptyl-2-oxoacetic acid	143541-57-5		1g	$914.0	2023-06-03
Enamine	EN300-1866122-2.5g	2-cycloheptyl-2-oxoacetic acid	143541-57-5		2.5g	$1931.0	2023-09-18
Enamine	EN300-1866122-5.0g	2-cycloheptyl-2-oxoacetic acid	143541-57-5		5g	$2650.0	2023-06-03
Enamine	EN300-1866122-10.0g	2-cycloheptyl-2-oxoacetic acid	143541-57-5		10g	$3929.0	2023-06-03
Enamine	EN300-1866122-1g	2-cycloheptyl-2-oxoacetic acid	143541-57-5		1g	$986.0	2023-09-18
Enamine	EN300-1866122-5g	2-cycloheptyl-2-oxoacetic acid	143541-57-5		5g	$2858.0	2023-09-18

2-Cycloheptyl-2-oxoacetic acid Related Literature

1. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
2. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
3. Achieving molecular stability of racemic 4-O-benzyl-myo-inositol-1,3,5-orthoformate through crystal formation†

Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
4. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
5. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Alpha-keto acids and derivatives

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